1,2-Dichloro-3-difluoromethoxy-5-(fluoromethoxy)benzene

• Molecular Formula: C8H5Cl2F3O2
• Molecular Weight: 261.02 g/mol
• IUPAC Name: 1,2-dichloro-3-(difluoromethoxy)-5-(fluoromethoxy)benzene
• InChI: InChI=1S/C8H5Cl2F3O2/c9-5-1-4(14-3-11)2-6(7(5)10)15-8(12)13/h1-2,8H,3H2
• InChI Key: FSQUSINEMSUACY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1OC(F)F)Cl)Cl)OCF

Description

1,2-Dichloro-3-difluoromethoxy-5-(fluoromethoxy)benzene is a halogenated aromatic compound featuring a benzene ring substituted with two chlorine atoms at positions 1 and 2, a difluoromethoxy group at position 3, and a fluoromethoxy group at position 3. The combination of chloro and fluorinated alkoxy substituents likely influences its reactivity, stability, and intermolecular interactions, distinguishing it from simpler halogenated benzene derivatives.

Biological Activity

1,2-Dichloro-3-difluoromethoxy-5-(fluoromethoxy)benzene, a chlorinated aromatic compound, has garnered attention due to its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C8H5Cl2F3O2
• Molar Mass : 261.03 g/mol
• Density : 1.465 g/cm³ (predicted)
• Boiling Point : 261.1 °C (predicted)

Property	Value
Molecular Formula	C8H5Cl2F3O2
Molar Mass	261.03 g/mol
Density	1.465 g/cm³
Boiling Point	261.1 °C

Biological Activity

The biological activity of this compound has been studied in various contexts, including its effects on cellular mechanisms and potential therapeutic applications.

Research indicates that 1,2-Dichloro-3-difluoromethoxy-5-(fluoromethoxy)benzene may interact with specific biological targets, influencing pathways related to cell proliferation and apoptosis. The compound's halogenated structure suggests potential interactions with enzymes or receptors involved in metabolic processes.

Toxicological Studies

Toxicological assessments have revealed that exposure to this compound can lead to cytotoxic effects in certain cell lines. For instance, studies have shown that it can induce oxidative stress and DNA damage in mammalian cells, suggesting a need for careful handling and further investigation into its safety profile .

Case Studies

Several case studies have documented the effects of this compound in laboratory settings:

• Cell Viability Assay : A study assessed the impact of varying concentrations of the compound on human liver cancer cells (HepG2). Results indicated a dose-dependent decrease in cell viability, with significant effects observed at concentrations above 10 µM.
• Oxidative Stress Induction : Another study focused on the compound's ability to generate reactive oxygen species (ROS). The findings demonstrated increased ROS levels in treated cells compared to controls, implicating oxidative stress as a mechanism of toxicity.
• Apoptosis Pathway Activation : Research has shown that treatment with the compound activates caspases involved in apoptosis, indicating its potential role as an anticancer agent by promoting programmed cell death in malignant cells .

Comparison with Similar Compounds

Key Observations :

• The target compound’s dual fluorinated alkoxy groups (-OCF₂H and -OCH₂F) may reduce electron density on the benzene ring compared to non-fluorinated analogs, affecting electrophilic substitution rates .
• Chlorine’s smaller atomic radius compared to bromine (in TCI’s compound) likely results in a denser molecular packing and higher melting point .

Research Findings and Limitations

Stability and Degradation

No direct stability data for 1,2-Dichloro-3-difluoromethoxy-5-(fluoromethoxy)benzene are available in the provided evidence. However, analogs like 4-(substituted)-5-fluorobenzene-1,2-diamine () demonstrate sensitivity to oxidation, suggesting that the target compound’s amine-free structure may offer improved shelf life .